![molecular formula C17H25NO4 B5230895 ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate](/img/structure/B5230895.png)
ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate, also known as EDP or EDP-239, is a synthetic compound that has gained attention in recent years due to its potential therapeutic applications. EDP belongs to the class of piperidinecarboxylates, which are known to have various biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
Scientific Research Applications
Ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate has been studied for its potential therapeutic applications in various fields, including neurology, psychiatry, and oncology. In neurology, this compound has been shown to have neuroprotective effects and is being studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, this compound has been found to have anxiolytic and antidepressant effects and is being studied for its potential use in the treatment of anxiety and depression. In oncology, this compound has been shown to have anti-cancer properties and is being studied for its potential use in the treatment of various types of cancer.
Mechanism of Action
The exact mechanism of action of ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate is not fully understood, but it is believed to act on various molecular targets, including the serotonin and dopamine receptors. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its neuroprotective, anxiolytic, and antidepressant effects. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels, the inhibition of inflammation, and the inhibition of cancer cell growth. This compound has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate in lab experiments is its high potency and specificity, which allows for precise targeting of molecular pathways. However, one limitation is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.
Future Directions
There are many potential future directions for the study of ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate, including further investigation of its neuroprotective, anxiolytic, and antidepressant effects, as well as its potential use in the treatment of various types of cancer. Additionally, the development of more efficient synthesis methods and the optimization of this compound's pharmacokinetic properties may lead to the development of new and more effective therapeutic agents.
Synthesis Methods
The synthesis of ethyl 1-(2,3-dimethoxybenzyl)-3-piperidinecarboxylate involves several steps, including the reaction of 2,3-dimethoxybenzaldehyde with piperidine and ethyl chloroformate to form this compound. The final product is isolated and purified using various techniques, including column chromatography and recrystallization.
properties
IUPAC Name |
ethyl 1-[(2,3-dimethoxyphenyl)methyl]piperidine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO4/c1-4-22-17(19)14-8-6-10-18(12-14)11-13-7-5-9-15(20-2)16(13)21-3/h5,7,9,14H,4,6,8,10-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGJQXWOPITYZNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)CC2=C(C(=CC=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.